Cas no 49849-64-1 (1-Tosyl-2-methyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-Tosyl-2-methyl-1,2,3,4-tetrahydroquinoline
• CAS No: 49849-64-1
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• CID: 6599889
• PubChem ID: 42913174
• Update Time: 2025-10-28

1-Tosyl-2-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 49849-64-1
• Z45667646
• EN300-22868039
• CHEMBL591748
• 2-methyl-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinoline
• AKOS034373952
• 1-Tosyl-2-methyl-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C17H19NO2S/c1-13-7-11-16(12-8-13)21(19,20)18-14(2)9-10-15-5-3-4-6-17(15)18/h3-8,11-12,14H,9-10H2,1-2H3
• InChI Key： BGCRLTDRWUMSQP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=CC=CC=2CCC1C)(=O)=O

Computed Properties

• Exact Mass: 301.11365002g/mol
• Monoisotopic Mass: 301.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-Tosyl-2-methyl-1,2,3,4-tetrahydroquinoline

Comprehensive Analysis of 1-Tosyl-2-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 49849-64-1): Properties, Applications, and Industry Trends

1-Tosyl-2-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 49849-64-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic compounds known for their biological activity and synthetic utility. The presence of the tosyl (p-toluenesulfonyl) group and the methyl substituent at the 2-position enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for 1-Tosyl-2-methyl-1,2,3,4-tetrahydroquinoline has surged, driven by its role in the development of novel drug candidates. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given the structural similarity of tetrahydroquinolines to bioactive alkaloids. The compound's CAS No. 49849-64-1 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in medicinal chemistry.

One of the key advantages of 1-Tosyl-2-methyl-1,2,3,4-tetrahydroquinoline is its stability under various reaction conditions, which allows for diverse functionalization. This property aligns with the current trend in green chemistry, where researchers seek efficient and sustainable synthetic routes. The compound's tosyl group can be selectively removed or modified, enabling the creation of libraries of derivatives for high-throughput screening in drug discovery programs.

The synthesis of 1-Tosyl-2-methyl-1,2,3,4-tetrahydroquinoline typically involves the Pictet-Spengler reaction, followed by tosylation. This process has been optimized in recent studies to improve yield and purity, addressing common challenges in the preparation of N-tosylated heterocycles. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with stringent quality standards required in pharmaceutical applications.

From a commercial perspective, CAS No. 49849-64-1 is increasingly listed in the portfolios of fine chemical suppliers catering to the contract research organization (CRO) market. This trend reflects the compound's utility in custom synthesis and process development services. Furthermore, its relevance to neurodegenerative disease research has positioned it as a compound of interest in the growing field of neuropharmacology.

Looking ahead, the applications of 1-Tosyl-2-methyl-1,2,3,4-tetrahydroquinoline are expected to expand as researchers explore its potential in catalysis and material science. The compound's rigid bicyclic structure makes it an interesting candidate for the development of chiral ligands in asymmetric synthesis. Additionally, its fluorescence properties are being investigated for potential use in sensing applications, aligning with the increasing demand for functional materials in optoelectronics.

In conclusion, 1-Tosyl-2-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 49849-64-1) represents a versatile and valuable compound in modern chemical research. Its unique structural features, combined with growing applications in pharmaceutical development and material science, ensure its continued relevance in scientific innovation. As synthetic methodologies advance and new biological targets emerge, this compound is poised to play an increasingly important role in addressing current challenges in healthcare and sustainable technology.